molecular formula C16H13Cl2NO4 B1226546 2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid

2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid

Cat. No. B1226546
M. Wt: 354.2 g/mol
InChI Key: FHFFZQVWNMAMDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[(3,5-dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid is a member of benzamides.

Scientific Research Applications

  • Chlorination Studies : A study investigated the chlorination of related compounds, specifically 4-amino-2-hydroxy-benzoic acid. This research contributes to understanding the chemical behavior of similar benzoic acid derivatives in chlorination reactions (Stelt, Suurmond, & Nauta, 2010).

  • Schiff Base Formation and Metal Complexes : Another study focused on the synthesis and characterization of a Schiff base derived from similar components, exploring its potential applications in creating metal complexes. This research provides insights into the utility of these compounds in coordination chemistry and potential applications in materials science (Mounika, Pragathi, & Gyanakumari, 2010).

  • Quantum Chemical Studies : Research on the dissociation of substituted benzoic acids, including studies on dimerizations and enthalpies of combustion, can be linked to understanding the fundamental chemical properties of 2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid and related compounds (Sainsbury, 1975).

  • Synthesis of Related Compounds : Research on the synthesis of related compounds, such as dichloroisoeverninic acid, which shares structural similarities with 2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid, provides insights into synthetic methodologies and potential applications in various fields, including pharmaceuticals (Dornhagen & Scharf, 1985).

  • Polymer Doping and Conductivity : A study on the doping of polyaniline with benzoic acid and its derivatives, including substituted benzoic acids, reveals potential applications in the field of conductive polymers and materials science. This research can inform the use of 2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid in similar applications (Amarnath & Palaniappan, 2005).

  • Antibacterial Activity of Schiff Bases : The synthesis and evaluation of Schiff bases derived from 4-aminobenzoic acid, which is structurally related to the compound , suggest potential antibacterial applications. This area of research is crucial in exploring new antibacterial agents (Parekh et al., 2005).

properties

Product Name

2-[[(3,5-Dichloro-4-ethoxyphenyl)-oxomethyl]amino]benzoic acid

Molecular Formula

C16H13Cl2NO4

Molecular Weight

354.2 g/mol

IUPAC Name

2-[(3,5-dichloro-4-ethoxybenzoyl)amino]benzoic acid

InChI

InChI=1S/C16H13Cl2NO4/c1-2-23-14-11(17)7-9(8-12(14)18)15(20)19-13-6-4-3-5-10(13)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22)

InChI Key

FHFFZQVWNMAMDH-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2C(=O)O)Cl

Canonical SMILES

CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2C(=O)O)Cl

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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